2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)acetamide
• InChI: InChI=1S/C18H28N2O2/c21-16(19-12-17(22)20-3-1-2-4-20)11-18-8-13-5-14(9-18)7-15(6-13)10-18/h13-15H,1-12H2,(H,19,21)
• InChI Key: UIRWJZLYUYNFHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CNC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide, also known as Memantine, is a drug used in the treatment of Alzheimer's disease. It is an N-methyl-D-aspartate (NMDA) receptor antagonist that helps to regulate the activity of glutamate, a neurotransmitter that is involved in learning and memory. Memantine has been shown to improve cognitive function in patients with Alzheimer's disease, and it has also been studied for its potential use in other neurological disorders.

Mechanism of Action

2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide works by blocking the activity of NMDA receptors, which are involved in the regulation of glutamate. By blocking these receptors, this compound helps to regulate the activity of glutamate, which can improve cognitive function and slow the progression of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to improve cognitive function in patients with Alzheimer's disease. It has also been shown to have neuroprotective effects, which can help to slow the progression of the disease. In addition, this compound has been shown to have anti-inflammatory effects, which can help to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide in lab experiments is that it has been extensively studied and is well-understood. This makes it a reliable tool for researchers studying neurological disorders. However, one limitation of using this compound is that it can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide. One area of interest is the use of this compound in combination with other drugs for the treatment of Alzheimer's disease. Another area of interest is the use of this compound in the treatment of other neurological disorders, such as Parkinson's disease and traumatic brain injury. Finally, researchers may also be interested in studying the mechanism of action of this compound in more detail, to better understand how it works and how it can be optimized for use in the treatment of neurological disorders.

Scientific Research Applications

2-Adamantan-1-yl-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-acetamide has been extensively studied for its use in the treatment of Alzheimer's disease. Research has shown that it can improve cognitive function and slow the progression of the disease. It has also been studied for its potential use in other neurological disorders, such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.